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Compound of Interest

Compound Name:
4-Amino-1,6-dimethyl-2-

hydroxypyrimidine

CAS No.: 66943-92-8

Cat. No.: B14160848

Get Quote

A Note on Chemical Identity and Nomenclature: The request specified "4-Amino-1,6-dimethyl-
2-hydroxypyrimidine." Following a comprehensive search, a registered compound with this

exact name and corresponding CAS number could not be definitively identified. The

nomenclature, specifically the "1,6-dimethyl" designation, is unconventional for pyrimidine

systems. However, the core structural elements (amino, dimethyl, pyrimidine, hydroxy) strongly

suggest an interest in a closely related and well-documented compound: 2-Amino-4,6-

dimethylpyrimidine (CAS No: 767-15-7). This compound can exist in tautomeric forms,

including an imino form that features a hydroxyl-like character. This guide will, therefore, focus

on 2-Amino-4,6-dimethylpyrimidine, operating under the expert assumption that it is the

compound of interest.

Introduction and Core Compound Identification
2-Amino-4,6-dimethylpyrimidine is a versatile heterocyclic amine that serves as a crucial

building block in the synthesis of a wide range of biologically active molecules.[1] Its pyrimidine

core is a key pharmacophore found in numerous pharmaceuticals and agrochemicals.[1] The
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presence of an amino group and two methyl groups on the pyrimidine ring enhances its

reactivity and solubility, making it a valuable intermediate for further chemical modifications.[1]

This compound is of significant interest to researchers in medicinal chemistry and drug

development due to its established role in the synthesis of antiviral and anticancer agents, as

well as its application in the formulation of herbicides and fungicides.[1]

Chemical Identification and Tautomerism
The primary form of this compound is 2-Amino-4,6-dimethylpyrimidine. It is important for

researchers to recognize that this molecule can exhibit amino-imino tautomerism. The amino

form is generally considered the more stable tautomer.[2] This equilibrium is a critical

consideration in reaction mechanisms and spectroscopic analysis.

 

Physicochemical and Spectroscopic Properties
A thorough understanding of the physicochemical properties of 2-Amino-4,6-dimethylpyrimidine

is essential for its effective use in research and development.
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Property Value Source(s)

CAS Number 767-15-7 [1][3][4]

Molecular Formula C₆H₉N₃ [1][3][4][5]

Molecular Weight 123.16 g/mol [1][4][5]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 151-155 °C [1][4]

IUPAC Name 4,6-dimethylpyrimidin-2-amine [5]

Synonyms Acetylacetoneguanidine [1][4]

Spectroscopic data is critical for the confirmation of the compound's identity and purity.

¹H-NMR (CDCl₃, 400 MHz): δ 2.25 (s, 6H, CH₃), 5.36 (bs, 2H, NH₂), 6.33 (s, 1H, Ar-H).[3]

FT-IR (KBr, cm⁻¹): 3395-3310 (s, NH₂ stretching), 3175 (w, aromatic C-H stretching), 1633

(w, N-H bending), 1575, 1537 (conjugated C=C stretching).[3]

Synthesis and Mechanistic Insights
The most common and efficient synthesis of 2-Amino-4,6-dimethylpyrimidine involves the

condensation reaction of a guanidine salt with acetylacetone in an aqueous alkaline medium.[6]

[7] This method is advantageous for its simplicity, high yield, and the use of water as a solvent,

which aligns with green chemistry principles.[6]

Causality in Experimental Design
The choice of an aqueous alkaline medium is a key innovation over older methods that

required anhydrous solvents.[6] The alkali, typically sodium carbonate or sodium hydroxide,

serves two primary purposes: it neutralizes the acid formed from the guanidine salt (e.g.,

guanidine hydrochloride or nitrate) and facilitates the deprotonation of acetylacetone to form

the nucleophilic enolate, which is crucial for the cyclization reaction.[6][7] The reaction

temperature is optimized around 95-100 °C to achieve commercially viable yields in a shorter

reaction time.[6][7]
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Detailed Experimental Protocol
The following protocol is a representative procedure for the synthesis of 2-Amino-4,6-

dimethylpyrimidine:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add

guanidine hydrochloride (0.052 mol), acetylacetone (0.052 mol), and sodium carbonate

(0.052 mol) to 15 mL of water.[3]

Heat the reaction mixture to 60°C in a water bath.[3] For higher yields, the temperature can

be increased to 95 °C.[7]

Expose the flask to ultrasonic waves for 30 minutes to enhance the reaction rate, or reflux for

3 hours.[3][7]

After the reaction is complete, cool the mixture to room temperature.

The solid product is collected by filtration, washed with a small amount of cold water, and

dried.[3]

The crude product can be purified by recrystallization from water or acetone.[8]
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Applications in Research and Drug Development
2-Amino-4,6-dimethylpyrimidine is a cornerstone intermediate in several key areas of chemical

and pharmaceutical research.

Pharmaceutical Development: It is a pivotal precursor in the synthesis of various

pharmaceuticals, notably sulfamethazine (a sulfonamide antibiotic) and other antiviral and
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anticancer agents.[1][6] Its structure is amenable to modifications that can be explored to

develop novel therapeutic agents.[1]

Agrochemicals: This compound is utilized in the formulation of herbicides and fungicides,

contributing to crop protection and improved agricultural yields.[1][9]

Biochemical Research: As a pyrimidine derivative, it serves as a building block for the

synthesis of nucleoside analogs, which are instrumental in antiviral therapies and studies in

molecular biology.[1]

Material Science: It has also found applications in the synthesis of dyes and pigments.[10]

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 2-

Amino-4,6-dimethylpyrimidine.

Hazard Identification: It is classified as causing skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[11][12] It may also be harmful if

swallowed.[13]

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and a lab

coat.[4][11] In case of dust formation, use a NIOSH/MSHA-approved respirator.[11]

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[13][14] Avoid

generating dust.[13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][13]

Keep away from strong oxidizing agents.[13]

First Aid Measures:

Eyes: Rinse cautiously with water for several minutes.[12][13]

Skin: Wash with plenty of soap and water.[12][13]

Inhalation: Move the person to fresh air.[12][13]
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Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[11][13]

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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